N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-7-methoxybenzofuran-2-carboxamide

• IUPAC Name: N-(1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)-7-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H17N3O5S/c1-20-13-8-7-12(10-14(13)21(2)27(20,23)24)19-18(22)16-9-11-5-4-6-15(25-3)17(11)26-16/h4-10H,1-3H3,(H,19,22)
• InChI Key: VFGWLPQYCRDCIF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)NC(=O)C3=CC4=C(O3)C(=CC=C4)OC)N(S1(=O)=O)C
• Molecular Formula: C18H17N3O5S
• Molecular Weight: 387.4 g/mol

Description

N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-7-methoxybenzofuran-2-carboxamide is a useful research compound. Its molecular formula is C18H17N3O5S and its molecular weight is 387.41. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in Drug Discovery

Heterocyclic chemistry is a pivotal area in medicinal chemistry. Compounds like the one mentioned often serve as key scaffolds in the development of pharmaceutical agents. For instance, the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone has shown potential as anti-inflammatory and analgesic agents. These compounds, including benzodifuran derivatives, have been evaluated for their cyclooxygenase inhibition and analgesic properties, indicating their potential in drug discovery for inflammatory diseases (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Research

Compounds based on benzothiadiazinyl and triazolothiadiazine scaffolds have been designed and synthesized for their anticancer activities. Studies have revealed moderate to good inhibitory activity against various cancer cell lines, highlighting the role of structural analogs in cancer research. For example, benzothiadiazinyl hydrazinecarboxamides and anilino[1,2,4]triazolo[1,5-b][1,2,4]thiadiazine diones have shown promising results in inhibiting lung, ovary, prostate, breast, and colon cancer cell growth (Kamal, Srikanth, Ashraf, Khan, Shaik, Kalivendi, Suri, & Saxena, 2011).

Antimicrobial and Antifungal Applications

Research into heterocyclic compounds has also extended into antimicrobial and antifungal applications. Novel synthesis and the biological activity of derivatives of pyrimido[1,3]benzothiazole and pyrazolo[3′,4′:4,5]pyrimido[1,3]benzothiazole have showcased antimicrobial activity, indicating their potential use in combating microbial infections (Badne, Swamy, Bhosale, & Kuberkar, 2011).